Cas no 32854-09-4 (Dimethyl 3,3'-disulfanediyl(2R,2'R)-bis(2-aminopropanoate) dihydrochloride)

Dimethyl 3,3 '- disulfanediyl (2R, 2'r) -bis (2-aminopropanoate) dihydrochloride is a cysteine derivative

Dimethyl 3,3'-disulfanediyl(2R,2'R)-bis(2-aminopropanoate) dihydrochloride structure

32854-09-4 structure

Product Name:Dimethyl 3,3'-disulfanediyl(2R,2'R)-bis(2-aminopropanoate) dihydrochloride

CAS No:32854-09-4

Molecular Formula:C₈H₁₆N₂O₄S₂^.₂[HCl]

Molecular Weight:341.27552

MDL:MFCD00012490

CID:53966

PubChem ID:24888440

Dimethyl 3,3'-disulfanediyl(2R,2'R)-bis(2-aminopropanoate) dihydrochloride Properties

Names and Identifiers

- Dimethyl L-cystinate dihydrochloride
- L-Cystine dimethyl ester dihydrochloride
- (H-Cys-OMe)2 2HCl
- (H-Cys-OMe)2.2HCl
- (2R,2'R)-Dimethyl 3,3'-disulfanediylbis(2-aminopropanoate) dihydrochloride
- (H-Cys-OMe)?·2HCl
- (H-Cys-OMe)₂ · 2 HCl
- (H-Cys-OMe)2•2HCl
- L -CYSTINE DIMETHYL ESTER
- L-Cystine, 1,1'-dimethyl ester, hydrochloride
- L-Cystine-dimethyl Ester Dihydrochloride
- (2R,2'R)-D
- (H-Cys-OMe)2 . 2 HCl,(Disulfide bond)
- (H-L-Cys-OMe)2
- <small>L<
- bis(glycine)-L-cystine dimethyl ether hydrochloride
- DIMETHYL CYSTINATE 2HCL
- Dimethyl L-Cystine dihydrochloride
- L-cysteine dimethyl ester dihydrochloride
- L-Cysteinedimethylester hydrochloride
- L-CYSTINE DIETHYL DIHYDROCHLORIDE
- L-Cystine Dimethyl Ester 2HCl
- (H-Cys-OMe)2·2HCl
- Dimethyl 3,3'-disulfanediyl(2R,2'R)-bis(2-aminopropanoate) dihydrochloride
- +Expand
- MDL： MFCD00012490
- InChIKey： QKWGUPFPCRKKMQ-USPAICOZSA-N
- Inchi： 1S/C8H16N2O4S2.2ClH/c1-13-7(11)5(9)3-15-16-4-6(10)8(12)14-2;;/h5-6H,3-4,9-10H2,1-2H3;2*1H/t5-,6?;;/m0../s1
- SMILES： N[C@H](CSSC[C@H](C(OC)=O)N)C(OC)=O.[H]Cl.[H]Cl
- BRN： 4727524

Computed Properties

Exact Mass: 340.008505g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 9
Monoisotopic Mass: 340.008505g/mol
Monoisotopic Mass: 340.008505g/mol
Topological Polar Surface Area: 155Å²
Heavy Atom Count: 18
Complexity: 216
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 3
XLogP3: -1.1
Surface Charge: 2

Experimental Properties

LogP: 2.37300
PSA: 155.24000
Boiling Point: 375.5°C at 760 mmHg
Melting Point: 182-183 °C (dec.) (lit.)
Color/Form: White powder
Solubility: Insoluble in water
Specific Rotation: -35 º (c=4, MeOH)
Optical Activity: [α]22/D −36.0°, c = 4% in methanol

Dimethyl 3,3'-disulfanediyl(2R,2'R)-bis(2-aminopropanoate) dihydrochloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BXXX-1g	Dimethyl L-cystinate dihydrochloride	32854-09-4	97%	1g	$4.00	2024-05-05
A2B Chem LLC	AF56405-5g	L-Cystine dimethyl ester diHCl	32854-09-4	97%	5g	$6.00	2024-04-20
AAPPTec	AHC152-25g	(H-Cys-OMe)2 2HCl	32854-09-4		25g	$125.00	2024-07-19
abcr	AB437925-5 g	(2R,2'R)-Dimethyl 3,3'-disulfanediylbis(2-aminopropanoate) dihydrochloride, 95% (H-L-Cys(1)-OMe.H-L-Cys(1)-OMe.2HCl); .	32854-09-4	95%	5g	€77.40	2023-07-18
Ambeed	A116644-1g	(H-Cys-OMe)2.2HCl	32854-09-4	97%	1g	$5.0	2024-07-19
Apollo Scientific	OR471615-100g	L-Cystine dimethyl ester Dihydrochloride	32854-09-4	98+%	100g	£82.00	2024-05-23
Chemenu	CM252239-25g	(H-Cys-OMe)2.2HCl	32854-09-4	97%	25g	$115	2023-02-02
Cooke Chemical	A2389912-5G	L-Cystine dimethyl ester dihydrochloride	32854-09-4	97%	5g	RMB 34.40	2023-09-07
eNovation Chemicals LLC	D518620-1g	DiMethyl L-Cystine dihydrochloride	32854-09-4	97%	1g	$200	2022-09-06
Fluorochem	M06022-1g	H-CYS-OME)2 2HCL	32854-09-4	0.97	1g	￡10.00	2022-02-28

Dimethyl 3,3'-disulfanediyl(2R,2'R)-bis(2-aminopropanoate) dihydrochloride Synthesis

Dimethyl 3,3'-disulfanediyl(2R,2'R)-bis(2-aminopropanoate) dihydrochloride Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

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CHENG DOU CHUANG KE CHENG Biotechnology Co., Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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TCI (Shanghai) Development Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:32854-09-4)

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